(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone

• IUPAC Name: [4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C16H20N2O3S/c1-12-9-15(17-21-12)16(19)18-6-4-13(5-7-18)10-22-11-14-3-2-8-20-14/h2-3,8-9,13H,4-7,10-11H2,1H3
• InChI Key: VHPOQTRRGJXFFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)CSCC3=CC=CO3
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

The compound contains several functional groups including a furan ring, a piperidine ring, a thioether group, and an isoxazole ring. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The compound has a complex structure with multiple rings and functional groups. The furan and isoxazole rings are aromatic, which could contribute to the compound’s stability. The piperidine ring is a common structural motif in many pharmaceuticals, suggesting potential biological activity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the furan ring could undergo electrophilic substitution, and the thioether group could be oxidized.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups and overall structure. For example, the presence of multiple rings could increase its rigidity, and the polar functional groups could influence its solubility.

Scientific Research Applications

Antibacterial Activity

. .

Antimicrobial Drugs

Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. . .

Epoxy Resins

. Researchers are looking for bio-renewable monomers with low toxicity to produce more sustainable polymers. .

Pharmaceuticals

. .

Resin

. .

Agrochemicals

. .

Lacquers

. .

Energy and Solvents

.

Future Directions

The compound could be of interest in various fields such as medicinal chemistry, materials science, and chemical biology. Future research could explore its synthesis, properties, and potential applications.